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Compound of Interest

Compound Name:

4-(trans-4-

Propylcyclohexyl)phenylboronic

acid

Cat. No.: B117973 Get Quote

An In-Depth Technical Guide to the Safety Data of 4-(trans-4-
Propylcyclohexyl)phenylboronic acid

Section 1: Chemical Identification and Properties
This section details the fundamental chemical identity and physical properties of 4-(trans-4-
Propylcyclohexyl)phenylboronic acid.

1.1 Chemical Identity
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Identifier Value

Product Name
4-(trans-4-Propylcyclohexyl)phenylboronic

acid[1][2]

CAS Number 146862-02-4[1][2][3][4]

Synonyms

[4-(4-propylcyclohexyl)phenyl]boronic acid, 4-

(trans-4-Propylcyclohexyl)benzeneboronic

acid[1][2]

Molecular Formula C₁₅H₂₃BO₂[2]

Molecular Weight 246.16 g/mol [1][2]

Intended Use
Laboratory chemicals, synthesis of substances,

proteomics research.[2]

1.2 Physical and Chemical Properties

The following table summarizes the key physical and chemical properties. All data is predicted

unless otherwise stated.

Property Value

Physical State Solid, powder to crystal.[1][3][4]

Appearance White to almost white.[1]

Density 1.03 ± 0.1 g/cm³ (Predicted).[3]

pKa 8.70 ± 0.17 (Predicted).[3]

Solubility Slightly soluble in Methanol.[1][3]

Melting Point Data not available.

Storage Temperature
Room temperature; recommended cool (<15°C),

dark place; Inert atmosphere, 2-8°C.[1][3]
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This compound is classified as hazardous. The following section outlines the specific hazards

and the recommended first-aid response.

2.1 GHS Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[1]

Signal Word:Warning[1]

Pictogram: GHS07 (Exclamation Mark)

2.2 First Aid Response Workflow

The following diagram outlines the decision-making process for first aid following an accidental

exposure.
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Exposure Event Occurs

Determine Exposure Route

Skin Contact
(H315 Hazard)

 Skin 

Eye Contact
(H319 Hazard)

 Eyes 

P302+P352: Wash with plenty of water.
P362+P364: Take off contaminated clothing and wash before reuse.

P305+P351+P338: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs:
Get medical advice/attention.

P337+P313: If eye irritation persists:
Get medical advice/attention.

Click to download full resolution via product page

Caption: First aid decision workflow for exposure events.

Section 3: Exposure Controls and Personal
Protection
Given the identified hazards, appropriate engineering controls and personal protective

equipment (PPE) are mandatory for safe handling.

3.1 Engineering Controls

Ensure adequate ventilation, especially in confined areas.
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Eyewash stations and safety showers must be close to the workstation location.

3.2 Personal Protective Equipment (PPE) Selection

The selection of PPE is dictated by the potential routes of exposure and identified hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task: Handling Chemical

Assess Risk of Exposure

Risk of Skin Contact?
(H315 Irritant)

Risk of Eye Contact?
(H319 Irritant)

 No Wear appropriate protective gloves
(e.g., Nitrile). Inspect prior to use.

 Yes 

Wear tight-sealing safety goggles
or face shield.

 Yes 

Wear protective lab coat.

 No 

Proceed with Safe Handling

Click to download full resolution via product page

Caption: Logical workflow for Personal Protective Equipment (PPE) selection.
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Section 4: Toxicological Information
No specific quantitative toxicological data (e.g., LD50) for this compound was found. The

primary hazards are irritation to the skin and eyes. The experimental protocol for determining

such irritation is outlined below.

4.1 Experimental Protocol: Acute Dermal Irritation/Corrosion (OECD 404)

This protocol describes the standard method used to assess the potential for a substance to

cause skin irritation.[5]

Animal Selection & Preparation: A healthy young adult albino rabbit is selected.[6][7]

Approximately 24 hours before the test, fur is closely clipped from the dorsal area of the

trunk, taking care to avoid abrading the skin.[8]

Substance Application: A dose of 0.5 g of the solid test substance is applied to a small area

of skin (approx. 6 cm²).[6][8] The substance is moistened with a minimal amount of a suitable

vehicle (e.g., water) to ensure good skin contact.[9] The area is covered with a gauze patch

and a semi-occlusive dressing.[8][9]

Exposure Period: The exposure period is 4 hours.[6][7] If a corrosive effect is observed at

any point, the test is terminated immediately.[5]

Post-Exposure & Observation: After 4 hours, residual test substance is removed.[6][7] The

skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes, then

at 24, 48, and 72 hours after patch removal.[9] Observations continue for up to 14 days to

assess the reversibility of any effects.[5][6][9]

Classification: The substance is classified as an irritant based on the severity and

persistence of the observed skin reactions.[6]

Preparation Exposure Observation

1. Select & Prepare
Albino Rabbit

2. Apply 0.5g of Substance
to 6 cm² Skin Area

3. Cover with Semi-Occlusive
Dressing 4. Expose for 4 Hours 5. Remove Dressing &

Clean Skin
6. Score Erythema & Edema

at 1, 24, 48, 72 hrs
7. Continue Observation

for up to 14 Days
8. Classify Hazard

Based on Reversibility
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Click to download full resolution via product page

Caption: Experimental workflow for the OECD 404 Dermal Irritation test.

Section 5: Ecotoxicological Information
No specific ecotoxicity data was found for this compound. If required, testing would follow

standardized guidelines such as OECD 203 for fish toxicity.

5.1 Experimental Protocol: Fish, Acute Toxicity Test (OECD 203)

This protocol is a standard method to determine the short-term toxicity of a substance to fish.

[10]

Test Organism: One or more fish species may be used, such as Zebrafish (Brachydanio

rerio) or Rainbow Trout.[11][12] A minimum of seven fish are used for each test

concentration and for the control group.[13]

Test Concentrations: The substance is tested at a minimum of five concentrations arranged

in a geometric series (e.g., 100 mg/L, 45 mg/L, 21 mg/L, etc.).[10][13] A limit test may first be

performed at a single high concentration (100 mg/L).[11]

Exposure: Fish are exposed to the test substance in water for a period of 96 hours.[10][13]

[14]

Observation: Mortalities and any abnormal effects are recorded at 24, 48, 72, and 96 hours.

[13][14]

Data Analysis: The results are used to calculate the LC50 (Lethal Concentration, 50%),

which is the concentration of the substance that is estimated to be fatal to 50% of the test

organisms over the 96-hour period.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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